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Compound of Interest

Compound Name: GW842166X

Cat. No.: B1672485

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization of GW842166X, a
potent and selective cannabinoid receptor 2 (CB2) agonist, for use in cell culture experiments.
Adherence to these guidelines is crucial for ensuring the accurate and reproducible application
of this compound in in vitro studies.

Introduction

GW842166X is a selective agonist for the CB2 receptor, which is primarily expressed in
immune cells and to a lesser extent in the central nervous system.[1][2] Its selectivity for CB2
over the CBL1 receptor makes it a valuable tool for investigating the therapeutic potential of CB2
activation in various pathological conditions, including inflammatory pain and
neurodegenerative diseases, without the psychoactive effects associated with CB1 agonism.[1]
Accurate preparation of GW842166X solutions is the first critical step for obtaining reliable and
reproducible results in cell-based assays.

Chemical Properties

A summary of the key chemical properties of GW842166X is provided below.
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Property Value

Molecular Formula C1sH17CI2F3N402[3]

Molecular Weight 449.25 g/mol [3]

Target Cannabinoid Receptor 2 (CB2)[3]
Pathway GPCR/G Protein; Neuronal Signaling[3]
ICso0 63 nM (human CB2), 91 nM (rat CB2)[3]

Solubility Data

GW842166X is sparingly soluble in aqueous solutions but exhibits good solubility in organic
solvents such as dimethyl sulfoxide (DMSO). The following table summarizes the known

solubility of GW842166X.

Solvent

Concentration

Observation

Dimethyl Sulfoxide (DMSO)

> 2.5 mg/mL (= 5.56 mM)

Clear solution[3]

10% DMSO / 90% (20% SBE-
B-CD in saline)

> 2.5 mg/mL (= 5.56 mM)

Clear solution[3]

10% DMSO / 90% corn oil

= 2.5 mg/mL (= 5.56 mM)

Clear solution[3]

10% DMSO / 40% PEG300 /
5% Tween-80 / 45% saline

Not Specified

Used for in vivo

preparations|[3]

Note: For most cell culture applications, a stock solution in 100% DMSO is recommended.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of GW842166X in DMSO,
which can be further diluted in cell culture medium to the desired final concentration.

Materials:
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GW842166X powder (MW: 449.25 g/mol )
Anhydrous/sterile dimethyl sulfoxide (DMSOQO)
Sterile microcentrifuge tubes

Calibrated pipette and sterile tips

Procedure:

Weighing the Compound: Accurately weigh out a precise amount of GW842166X powder.
For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.49 mg of GW842166X.

Dissolution: Add the appropriate volume of DMSO to the weighed GW842166X. For 4.49 mg,
add 1 mL of DMSO.

Solubilization: Vortex the solution thoroughly to ensure complete dissolution. Gentle warming
(e.g., in a 37°C water bath for 5-10 minutes) or sonication can be used to aid dissolution if
necessary.[3] Visually inspect the solution to ensure no particulates are present.

Storage: Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to
avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term
stability.

Preparation of Working Solutions in Cell Culture Medium

Procedure:

Thawing: Thaw a single aliquot of the 10 mM GW842166X stock solution at room
temperature.

Serial Dilution (Recommended): To avoid precipitation, it is advisable to perform serial
dilutions rather than a single large dilution. First, dilute the 10 mM stock solution in cell
culture medium to an intermediate concentration (e.g., 1 mM or 100 pM).

Final Dilution: Further dilute the intermediate solution to the final desired concentration in
pre-warmed cell culture medium. For example, to achieve a final concentration of 10 uM in 1
mL of medium, add 10 pL of a 1 mM intermediate solution.
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» Vehicle Control: It is imperative to include a vehicle control in all experiments. This control
should contain the same final concentration of DMSO as the treated samples. Typically, the
final DMSO concentration in cell culture should be kept below 0.5% to minimize solvent-
induced cytotoxicity.

Visualizations

Experimental Workflow for Solubilization and Cell
Treatment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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